Cas no 3356-99-8 (4-Isoxazolecarboxylicacid, 5-chloro-3-methyl-)

• Product Name: 4-Isoxazolecarboxylicacid, 5-chloro-3-methyl-
• CAS No: 3356-99-8
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• CID: 295435
• PubChem ID: 23361805
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-chloro-3-methyl-
• 4-Isoxazolecarboxylicacid,5-chloro-3-methyl-(7CI,9CI)
• 5-chloro-3-methyl-1,2-oxazole-4-carboxylic acid
• 5-Chloro-3-methylisoxazole-4-carboxylic acid
• SCHEMBL8305745
• 3356-99-8
• DTXSID10633363

• Inchi： 1S/C5H4ClNO3/c1-2-3(5(8)9)4(6)10-7-2/h1H3,(H,8,9)
• InChI Key： ZSWJAYIVNVUYCL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=NO1

Computed Properties

• Exact Mass: 160.98802
• Monoisotopic Mass: 160.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33